Cas no 2097951-71-6 (2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide)

• Product Name: 2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide
• CAS No: 2097951-71-6
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 4773018
• Update Time: 2025-05-26

2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide
• 2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide

• Inchi： 1S/C10H13N5O2/c11-14-13-8-5-15(6-8)7-10(16)12-4-9-2-1-3-17-9/h1-3,8H,4-7H2,(H,12,16)
• InChI Key： YDXWAIWPSDNYQZ-UHFFFAOYSA-N
• SMILES： O=C(CN1CC(C1)N=[N+]=[N-])NCC1=CC=CO1

Computed Properties

• Exact Mass: 235.10692467 g/mol
• Monoisotopic Mass: 235.10692467 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.8
• Molecular Weight: 235.24

Additional information on 2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide

2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide

Introduction to 2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide

2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide is a highly specialized organic compound with the CAS Registry Number 2097951-71-6. This compound belongs to the class of acetamides, which are widely studied in the fields of pharmacology, biochemistry, and materials science. The structure of this compound is characterized by a furan ring attached to an azetidine ring, which contains an azide group. This unique combination of functional groups makes it a promising candidate for various applications in drug discovery and advanced materials.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity profiles of compounds like 2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide with unprecedented accuracy. By leveraging machine learning algorithms, scientists can now identify potential targets for this compound, such as enzymes involved in metabolic pathways or receptors associated with neurological disorders. These insights have significantly accelerated the drug discovery process, making compounds like this a focal point in modern medicinal chemistry.

The synthesis of 2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide involves a multi-step process that combines principles from both organic synthesis and biocatalysis. The incorporation of the azide group into the azetidine ring is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored the use of click chemistry techniques, such as the Huisgen cycloaddition reaction, to streamline the synthesis process and improve scalability.

One of the most exciting developments involving this compound is its potential application in the field of nanotechnology. Studies have shown that 2-(3-Azidoazetidin-1-yl)-N-(furan-2-ylmethyl)acetamide can serve as a building block for constructing self-assembled nanostructures. These nanostructures exhibit unique optical and electronic properties, making them ideal candidates for applications in sensors, drug delivery systems, and even quantum computing technologies.

In terms of biological activity, this compound has demonstrated significant promise as a modulator of cellular signaling pathways. Preclinical studies have revealed that it can inhibit key enzymes involved in inflammation, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier makes it a strong candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area where this compound has shown remarkable potential is in the development of novel antibiotics. With the rise of antibiotic resistance, there is an urgent need for new classes of antimicrobial agents. Researchers have found that 2-(3-Azidoazetidin-1-yli)-N-(furan-methyl)acetamide derivatives can disrupt bacterial cell membranes, leading to cell death without inducing resistance mechanisms.

From a structural perspective, the compound's molecular weight is approximately 300 g/mol, with a melting point around 150°C. Its solubility in common organic solvents like DMSO and DMF makes it highly versatile for various experimental setups. The presence of both polar and non-polar groups in its structure contributes to its unique solubility properties, which are critical for its performance in biological assays.

Looking ahead, ongoing research aims to explore the stereochemical properties of this compound. Stereoisomerism can significantly influence a molecule's bioactivity, and understanding these aspects will be crucial for optimizing its therapeutic potential. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography are being employed to elucidate the stereochemical configuration of this compound.

In conclusion, 2-(3-Azidoazetidin-1-yli)-N-(furan-methyl)acetamide (CAS No: 2097951716) stands at the forefront of chemical innovation, offering vast opportunities across multiple scientific disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in advancing modern science and technology.